Cas no 143361-87-9 (3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

• Product Name: 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• CAS No: 143361-87-9
• MF: C₁₅H₁₄N₂S₂
• MW: 286.415060520172
• MDL: MFCD02360332
• CID: 231184
• PubChem ID: 2325215
• Update Time: 2025-11-02

3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-amine
• 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• 3-(Benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo-[b]thiophen-2-amine
• 3-BENZOTHIAZOL-2-YL-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHEN-2-YLAMINE
• Benzo[b]thiophen-2-amine,3-(2-benzothiazolyl)-4,5,6,7-tetrahydro-
• 2-[3-(2-aminocyclohexa[b])thienyl]benzothiazole
• 2-amino-3-(benzothiazol-2-yl)-4,5,6,7-tetrahydrobenzo<b>thiophene
• 3-benzothiazol-2-yl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-ylamine
• F0289-0288
• Z56795338
• EN300-02287
• JFFSOOBVRATNTK-UHFFFAOYSA-N
• SCHEMBL13833662
• CHEMBL2420746
• CCG-276930
• MFCD02360332
• AKOS000115558
• 143361-87-9
• BS-26597
• HMS1414N11
• DTXSID90368101
• NSC-790950
• NSC790950
• AB00667155-01
• Oprea1_721562
• [3-(benzothiazolyl)-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl]-amine
• IFLab1_001001
• A884982
• STK815872
• G29657
• AE-848/34179013
• 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothien-2-ylamine

• MDL： MFCD02360332
• Inchi： 1S/C15H14N2S2/c16-14-13(9-5-1-3-7-11(9)18-14)15-17-10-6-2-4-8-12(10)19-15/h2,4,6,8H,1,3,5,7,16H2
• InChI Key： JFFSOOBVRATNTK-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 286.06000
• Monoisotopic Mass: 286.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.363
• Boiling Point: 526.9°Cat760mmHg
• Flash Point: 272.5°C
• Refractive Index: 1.738
• PSA: 95.39000
• LogP: 5.06700

Additional information on 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

Comprehensive Guide to 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 143361-87-9)

3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 143361-87-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiazole and tetrahydrobenzothiophene moieties, exhibits remarkable properties that make it a subject of extensive research. In this article, we delve into its chemical structure, synthesis, applications, and recent advancements, while addressing common queries from researchers and industry professionals.

The molecular structure of 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine combines a benzothiazole ring with a tetrahydrobenzothiophene core, linked via an amine group. This configuration imparts unique electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers often explore its potential in designing novel pharmaceutical agents, particularly due to its affinity for biological targets. The compound's CAS No. 143361-87-9 is frequently searched in databases for its physicochemical data, including solubility, melting point, and spectral characteristics.

One of the most discussed applications of 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is in the development of fluorescent probes and organic semiconductors. Its benzothiazole component is known for its luminescent properties, which are exploited in bioimaging and optoelectronic devices. Recent studies highlight its role in creating sensors for environmental monitoring, a hot topic given the growing demand for sustainable technologies. Additionally, its tetrahydrobenzothiophene moiety contributes to its stability, making it suitable for long-term applications.

The synthesis of 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine typically involves multi-step reactions, including cyclization and amination processes. Researchers often optimize these methods to improve yield and purity, as reflected in recent patents and publications. A common query among chemists is the availability of high-purity CAS No. 143361-87-9 for experimental use, underscoring the need for reliable suppliers and scalable synthesis protocols.

In the pharmaceutical sector, 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is investigated for its potential as a kinase inhibitor or receptor modulator. Its structural similarity to bioactive molecules makes it a candidate for drug discovery programs. Recent trends show an uptick in searches for "benzothiazole derivatives in cancer research," aligning with the compound's relevance in oncology studies. However, it's crucial to note that further clinical validation is required before any therapeutic claims can be made.

From a commercial perspective, the demand for CAS No. 143361-87-9 is driven by its utility in material science and specialty chemicals. Companies specializing in high-performance materials often seek this compound for its electronic properties, particularly in OLEDs and photovoltaic cells. The rise of green chemistry has also spurred interest in eco-friendly synthesis routes, a topic frequently searched in academic and industrial forums.

In conclusion, 3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 143361-87-9) stands as a multifaceted compound with applications spanning medicinal chemistry, material science, and environmental technology. Its unique structure and properties continue to inspire innovation, addressing contemporary challenges in research and industry. For those exploring "benzothiazole-based compounds" or "tetrahydrobenzothiophene derivatives," this compound offers a promising avenue for further investigation.